Cas no 1467060-26-9 (3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine)

• Product Name: 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine
• CAS No: 1467060-26-9
• MF: C₁₆H₂₄BNO₄S
• MW: 337.242063522339
• CID: 4823048
• Update Time: 2025-06-08

3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine
• 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl)-1-(methylsulfonyl)pyrrolidine
• 3-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-methylsulfonylpyrrolidine
• 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine

• Inchi： 1S/C16H24BNO4S/c1-16(2)11-21-17(22-12-16)15-6-4-13(5-7-15)14-8-9-18(10-14)23(3,19)20/h4-7,14H,8-12H2,1-3H3
• InChI Key： GIJUENAYKGTQQS-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C2C=CC(B3OCC(C)(C)CO3)=CC=2)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 501
• Topological Polar Surface Area: 64.2

Additional information on 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine

Introduction to 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine (CAS No. 1467060-26-9)

3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine, with the CAS number 1467060-26-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dioxaborinane moiety and a methylsulfonyl group attached to a pyrrolidine ring. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The dioxaborinane moiety in 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine is particularly noteworthy due to its role in boron-based medicinal chemistry. Boron-containing compounds have shown promise in various therapeutic areas, including cancer treatment and imaging. The presence of this moiety can enhance the compound's reactivity and stability, making it a valuable scaffold for the development of new drugs.

The methylsulfonyl group in the structure of 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine is another key feature that contributes to its biological activity. Sulfonamides and sulfonyl compounds are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor activities. The combination of the dioxaborinane and methylsulfonyl groups in this compound suggests a potential for multifaceted therapeutic applications.

Recent research has highlighted the potential of 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine in various biological contexts. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine has also demonstrated potential antitumor activity. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine. Early results from these trials have been promising, with no major adverse effects reported at therapeutic doses. The ongoing research aims to optimize dosing regimens and explore potential combination therapies with other drugs to enhance treatment outcomes.

In conclusion, 3-[4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-1-(methylsulfonyl)pyrrolidine (CAS No. 1467060-26-9) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its anti-inflammatory and antitumor properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play an important role in advancing the treatment of various diseases.